Cas no 2228162-86-3 (2-(1-methylcyclohexyl)methyloxirane)

• Product Name: 2-(1-methylcyclohexyl)methyloxirane
• CAS No: 2228162-86-3
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6482646
• PubChem ID: 53729757
• Update Time: 2025-10-28

2-(1-methylcyclohexyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclohexyl)methyloxirane
• 2-[(1-methylcyclohexyl)methyl]oxirane
• EN300-1780130
• 2228162-86-3

• Inchi： 1S/C10H18O/c1-10(7-9-8-11-9)5-3-2-4-6-10/h9H,2-8H2,1H3
• InChI Key： JDRKCOQVVMXCLB-UHFFFAOYSA-N
• SMILES： O1CC1CC1(C)CCCCC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(1-methylcyclohexyl)methyloxirane

2-(1-Methylcyclohexyl)methyloxirane: A Comprehensive Overview

The compound with CAS No. 2228162-86-3, commonly referred to as 2-(1-methylcyclohexyl)methyloxirane, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The oxirane functional group, also known as an epoxide, plays a pivotal role in its reactivity and versatility.

2-(1-Methylcyclohexyl)methyloxirane is characterized by its cyclohexyl ring, which introduces steric hindrance and influences the molecule's reactivity. The methyl group attached to the cyclohexane ring further enhances its stability and provides a platform for various chemical transformations. Recent studies have highlighted the importance of such epoxides in polymer synthesis, where their ability to undergo ring-opening reactions under specific conditions makes them invaluable building blocks.

One of the most notable aspects of 2-(1-methylcyclohexyl)methyloxirane is its role in drug delivery systems. Researchers have explored its potential as a carrier for bioactive molecules due to its biocompatibility and controlled degradation properties. The epoxide group's reactivity allows for the incorporation of functional groups that can target specific tissues or cells, making it a promising candidate in the field of nanomedicine.

In terms of synthesis, 2-(1-methylcyclohexyl)methyloxirane can be prepared through various methods, including epoxidation of alkenes and ring-opening reactions. Recent advancements in catalytic asymmetric epoxidation have enabled the synthesis of enantiomerically pure derivatives, which are crucial for pharmaceutical applications. These methods not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with green chemistry principles.

The application of 2-(1-methylcyclohexyl)methyloxirane extends beyond medicine into materials science. Its ability to form cross-linked networks through epoxy ring-opening polymerization has led to its use in developing high-performance adhesives and coatings. These materials exhibit excellent mechanical properties and resistance to environmental factors, making them suitable for aerospace and automotive industries.

Moreover, 2-(1-methylcyclohexyl)methyloxirane has been studied for its potential in energy storage applications. By incorporating this compound into polymer electrolytes, researchers have demonstrated improved ionic conductivity and thermal stability, which are critical for advanced battery systems. These findings underscore its versatility and relevance in addressing modern energy challenges.

In conclusion, 2-(1-methylcyclohexyl)methyloxirane (CAS No. 2228162-86-3) is a multifaceted compound with applications spanning drug delivery, materials science, and energy storage. Its unique chemical properties and recent advancements in synthesis techniques continue to expand its utility across various fields. As research progresses, this compound is poised to play an even more significant role in addressing contemporary scientific and technological challenges.